5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine

• Molecular Formula: C13H9ClN2O2
• Molecular Weight: 260.67 g/mol
• IUPAC Name: 5-chloro-2-(4-methoxyphenyl)-[1,3]oxazolo[5,4-b]pyridine
• InChI: InChI=1S/C13H9ClN2O2/c1-17-9-4-2-8(3-5-9)12-15-10-6-7-11(14)16-13(10)18-12/h2-7H,1H3
• InChI Key: TYFRVQWVBDOBLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(O2)N=C(C=C3)Cl

Description

5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine is a useful research compound. Its molecular formula is C13H9ClN2O2 and its molecular weight is 260.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2,6-Dichloro-pyridin-3-yl)-4-methoxy-benzamide (3.86 g, 13.0 mmol) and K2CO3 (1.80 g, 13 mmol) were combined in DMF (15 mL) and heated by microwave to 160° C. for 30 minutes. The resulting mixture was poured into water (100 mL) causing the formation of a precipitate which was collected by filtration and washed with additional water before drying overnight in vacuo. The resulting solid was purified with silica gel flash chromatography (0-60% EtOAc in hexanes) to afford 5-chloro-2-(4-methoxy-phenyl)-oxazolo[5,4-b]pyridine (2.0 g, 7.67 mmol, 59.1% yield) which was used in subsequent reactions without further purification. ES MS (M+H+)=261.